3-(2,6-Difluorobenzoyl)-4-methylpyridine
Overview
Description
The compound “3-(2,6-Difluorobenzoyl)-4-methylpyridine” seems to be a derivative of Diflubenzuron . Diflubenzuron is a benzoylurea-based insecticide used in agriculture . It’s known by several synonyms including Dimilin, Micromite, Adept, DU 112307, PH 60-40, TH 6040, ENT-29054, OMS 1804 .
Synthesis Analysis
While specific synthesis information for “3-(2,6-Difluorobenzoyl)-4-methylpyridine” is not available, a related compound, N-(2,6-difluorobenzoyl)-N’-(polyfluoroaryl)urea, can be synthesized from 2,6-difluorobenzoyl isocyanate reacting with polyfluoroaromatic amines .
Scientific Research Applications
Pesticide Development
3-(2,6-Difluorobenzoyl)-4-methylpyridine: is utilized in the synthesis of various pesticides. Its role as an intermediate in the production of insecticidal benzoylphenyl urea derivatives is significant . These compounds act as chitin synthesis inhibitors, disrupting the growth and development of insects by interfering with their chitin biosynthesis .
Pharmaceutical Intermediates
In the pharmaceutical industry, this compound serves as a precursor in the synthesis of drugs. For instance, it’s used in the production of lufenuron, a pharmaceutical secondary standard used for quality control in pharma laboratories .
Material Science
The compound’s derivatives are explored in material science for their potential use in creating new materials with specific properties. For example, certain derivatives might be used to enhance the durability or stability of materials under various environmental conditions .
Environmental Science
In environmental science, the compound is part of studies assessing the impact of various chemicals on ecosystems. It’s involved in research on the degradation behavior of pesticides and their environmental fate .
Chemical Synthesis
3-(2,6-Difluorobenzoyl)-4-methylpyridine: is a key component in chemical synthesis, where it’s used to create novel compounds with potential applications in various industries. Its derivatives have been shown to exhibit excellent fungicidal activities, which is crucial for protecting crops from fungal diseases .
Biochemistry
In biochemistry, the compound is used to study the biochemical pathways and mechanisms of action of different substances. For example, it’s involved in the assessment of the perturbation induced by chitin synthesis inhibitors on biological systems .
properties
IUPAC Name |
(2,6-difluorophenyl)-(4-methylpyridin-3-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F2NO/c1-8-5-6-16-7-9(8)13(17)12-10(14)3-2-4-11(12)15/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYSGDMLSXCVRSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NC=C1)C(=O)C2=C(C=CC=C2F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,6-Difluorobenzoyl)-4-methylpyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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